Cas no 4466-72-2 (N~4~,N~4~-dimethyl-5-nitropyrimidine-2,4-diamine)

• Product name: N~4~,N~4~-dimethyl-5-nitropyrimidine-2,4-diamine
• CAS No: 4466-72-2
• MF: C₆H₉N₅O₂
• MW: 183.16796
• CID: 2627327
• PubChem ID: 256207

N~4~,N~4~-dimethyl-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~4~,N~4~-dimethyl-5-nitropyrimidine-2,4-diamine
• 5-Nitro-2-amino-4-dimethylamino-pyrimidin; NSC87088; 2-Amino-4-dimethylamino-5-nitropyrimidin; n4-cyclohexyl-5-nitropyrimidine-2,4-diamine; 5-Nitro-2-amino-4-cyclohexylamino-pyrimidin; N4-cyclohexyl-5-nitro-pyrimidine-2,4-diamine; AC1L5YN7; AC1Q215E; AR-1K5284; N4,N4-dimethyl-5-nitro-pyrimidine-2,4-diamine;
• 4466-72-2
• 2-Imino-N,N-dimethyl-5-nitro-1,2-dihydropyrimidin-4-amine
• pyrimidine, 2-amino-4-dimethylamino-5-nitro-
• DTXSID70963259
• NSC-82647
• NSC82647
• NCIOpen2_001083

• Inchi： InChI=1S/C6H9N5O2/c1-10(2)5-4(11(12)13)3-8-6(7)9-5/h3H,1-2H3,(H2,7,8,9)
• InChI Key： BKTUZDRTDJEFOG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 183.07577
• Monoisotopic Mass: 183.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.18
• LogP: 1.13740